Cas no 1404194-80-4 (2-Fluoro-6-(trichloromethoxy)benzonitrile)

• Product Name: 2-Fluoro-6-(trichloromethoxy)benzonitrile
• CAS No: 1404194-80-4
• MF: C₈H₃Cl₃FNO
• MW: 254.472922563553
• CID: 4698785
• Update Time: 2023-08-15

2-Fluoro-6-(trichloromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(trichloromethoxy)benzonitrile
• 2-Fluoro-6-(trichloromethoxy)benzonitrile

• Inchi： 1S/C8H3Cl3FNO/c9-8(10,11)14-7-3-1-2-6(12)5(7)4-13/h1-3H
• InChI Key： YYEZRWWIJAUPRL-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC=C(C=1C#N)F)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 33